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Compound of Interest

Compound Name: tri-tert-butylphosphine oxide

Cat. No.: B1366726 Get Quote

An In-depth Review of Material Safety Data for Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for tri-tert-
butylphosphine oxide (CAS No. 6866-70-2). The information is intended for researchers,

scientists, and professionals in drug development who may handle this compound. Due to the

limited availability of a complete, publicly accessible Safety Data Sheet (SDS), this guide

synthesizes information from various sources. Users are strongly advised to consult the

specific SDS provided by their supplier before use.

Chemical Identification
Identifier Value

Chemical Name Tri-tert-butylphosphine oxide

Synonyms Tris(1,1-dimethylethyl)phosphine oxide

CAS Number 6866-70-2

Molecular Formula C₁₂H₂₇OP

Molecular Weight 218.32 g/mol

Chemical Structure
(Image of the chemical structure of tri-tert-

butylphosphine oxide)
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Hazard Identification
Based on available data, tri-tert-butylphosphine oxide is classified as a hazardous

substance. The following table summarizes its hazard statements as per the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Skin irritation H315: Causes skin irritation

Eye irritation H319: Causes serious eye irritation

Specific target organ toxicity (single exposure) H335: May cause respiratory irritation

GHS Pictograms:

(Include GHS pictograms for 'Harmful' and 'Irritant')

Signal Word: Warning

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of tri-tert-butylphosphine oxide is

limited in publicly available resources. The following table represents the available information.

Property Value

Physical State Solid

Appearance White crystalline powder

Odor No data available

Melting Point/Freezing Point No data available

Boiling Point and Boiling Range No data available

Flash Point No data available

Solubility No data available
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Handling and Storage
Proper handling and storage procedures are crucial to ensure safety when working with tri-tert-
butylphosphine oxide.

Aspect Recommendation

Handling

- Avoid contact with skin, eyes, and clothing. -

Use only in a well-ventilated area, preferably in

a chemical fume hood. - Wear appropriate

personal protective equipment (PPE). - Avoid

formation of dust and aerosols. - Wash hands

thoroughly after handling.

Storage

- Keep container tightly closed. - Store in a cool,

dry, and well-ventilated place. - Store away from

incompatible materials, such as strong oxidizing

agents.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.

Control Parameter Recommendation

Engineering Controls

- Use in a well-ventilated area with local exhaust

ventilation. - Ensure eyewash stations and

safety showers are readily available.

Eye/Face Protection - Wear chemical safety goggles or a face shield.

Skin Protection
- Wear protective gloves (e.g., nitrile rubber). -

Wear a lab coat or other protective clothing.

Respiratory Protection

- If dusts are generated and ventilation is

inadequate, use a NIOSH-approved particulate

respirator.
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First-Aid Measures
In case of exposure, immediate medical attention is necessary.

Exposure Route First-Aid Procedure

Inhalation

- Move the person to fresh air. - If breathing is

difficult, give oxygen. - Seek immediate medical

attention.

Skin Contact

- Immediately wash the affected area with soap

and plenty of water. - Remove contaminated

clothing. - Seek medical attention if irritation

persists.

Eye Contact

- Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. - Remove contact lenses if

present and easy to do. - Seek immediate

medical attention.

Ingestion

- Do NOT induce vomiting. - Never give

anything by mouth to an unconscious person. -

Rinse mouth with water. - Seek immediate

medical attention.

Fire-Fighting Measures
Aspect Information

Extinguishing Media
- Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards
- May emit toxic fumes of phosphorus oxides

under fire conditions.

Protective Equipment
- Wear self-contained breathing apparatus

(SCBA) and full protective gear.
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Accidental Release Measures
Action Procedure

Personal Precautions

- Evacuate personnel to a safe area. - Ensure

adequate ventilation. - Avoid breathing dust. -

Wear appropriate personal protective

equipment.

Environmental Precautions
- Prevent further leakage or spillage if safe to do

so. - Do not let the product enter drains.

Containment and Cleanup

- Sweep up the spilled material and place it in a

suitable container for disposal. - Avoid

generating dust. - Clean the affected area with

soap and water.

Experimental Protocols
Detailed experimental protocols for the determination of the safety data of tri-tert-
butylphosphine oxide are not publicly available. However, the following are general

methodologies used for assessing the hazards of chemical substances:

Acute Oral Toxicity: Typically determined using methods like the OECD Test Guideline 420

(Acute Oral Toxicity - Fixed Dose Procedure), where the substance is administered to fasted

animals in a stepwise procedure.

Skin Irritation: Assessed using methods such as the OECD Test Guideline 404 (Acute

Dermal Irritation/Corrosion), which involves applying the substance to the shaved skin of

animals and observing for signs of irritation.

Eye Irritation: Evaluated using methods like the OECD Test Guideline 405 (Acute Eye

Irritation/Corrosion), where the substance is applied to the eye of an animal, and the effects

are observed.

Physical and Chemical Properties: Determined using standardized methods such as those

from the OECD for melting point, boiling point, and solubility.
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Mandatory Visualizations

Initial Actions Assessment Response Actions

Spill of Tri-tert-butylphosphine Oxide Occurs Evacuate Immediate Area
Immediate

Ensure Adequate Ventilation Assess Spill Size and Risk Don Appropriate PPE
(Gloves, Goggles, Respirator)

Proceed with Cleanup Contain Spill with Inert Material Collect Spilled Material Dispose of Waste in Accordance with Regulations

Click to download full resolution via product page

Caption: Workflow for responding to a spill of tri-tert-butylphosphine oxide.

To cite this document: BenchChem. [Tri-tert-butylphosphine Oxide: A Technical Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366726#tri-tert-butylphosphine-oxide-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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